2-(6-Piperazin-1-YL-pyridin-3-YL)-1H-benzoimidazole

• Molecular Formula: C16H17N5
• Molecular Weight: 279.34 g/mol
• IUPAC Name: 2-(6-piperazin-1-ylpyridin-3-yl)-1H-benzimidazole
• InChI: InChI=1S/C16H17N5/c1-2-4-14-13(3-1)19-16(20-14)12-5-6-15(18-11-12)21-9-7-17-8-10-21/h1-6,11,17H,7-10H2,(H,19,20)
• InChI Key: PZYHCWMZXVNWHV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC=C(C=C2)C3=NC4=CC=CC=C4N3

Description

2-(6-Piperazin-1-YL-pyridin-3-YL)-1H-benzoimidazole is a useful research compound. Its molecular formula is C16H17N5 and its molecular weight is 279.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-(6-chloropyridin-3-yl)-1H-benzoimidazole (0.468 g, 2.040 mmol) and piperazine (0.516 g, 6.000 mmol) in 1-methyl-2-pyrrolidone was heated to 140° C. with stirring for 2 hours. The solvent was removed in vacuo. The residue was diluted with water (100 mL) and stirred for 15 minutes. A white precipitate was formed which was collected by filtration and dried to afford the title compound in 93% yield (0.529 g, 1.900 mmol).

Synthesis routes and methods II

Procedure details